Cas no 1227601-42-4 (3-Bromo-5-(trifluoromethyl)picolinaldehyde)
1227601-42-4 structure
Product Name:3-Bromo-5-(trifluoromethyl)picolinaldehyde
CAS No:1227601-42-4
MF:C7H3BrF3NO
MW:254.004031419754
MDL:MFCD16606467
CID:1040050
PubChem ID:70700824
Update Time:2025-04-20
3-Bromo-5-(trifluoromethyl)picolinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-5-(trifluoromethyl)picolinaldehyde
- 3-bromo-5-(trifluoromethyl)-2-Pyridinecarboxaldehyde
- 3-Bromo-5-(trifluoromethyl)picolildehyde
- 3-bromo-5-(trifluoromethyl)pyridine-2-carbaldehyde
- DB-062091
- 1227601-42-4
- DTXSID50743617
- AKOS016006983
- F10587
- 2-?Pyridinecarboxaldehy?de, 3-?bromo-?5-?(trifluoromethyl)?-
- A890978
- MFCD16606467
-
- MDL: MFCD16606467
- Inchi: 1S/C7H3BrF3NO/c8-5-1-4(7(9,10)11)2-12-6(5)3-13/h1-3H
- InChI Key: YQJSHHUAEQVWJY-UHFFFAOYSA-N
- SMILES: BrC1=C(C=O)N=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 252.93500
- Monoisotopic Mass: 252.93501g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 30Ų
Experimental Properties
- Density: 1.763
- Boiling Point: 222 ºC
- Flash Point: 88 ºC
- PSA: 29.96000
- LogP: 2.67540
3-Bromo-5-(trifluoromethyl)picolinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177498-1g |
3-Bromo-5-(trifluoromethyl)picolinaldehyde |
1227601-42-4 | 95% | 1g |
$795 | 2021-08-05 | |
| Chemenu | CM177498-1g |
3-Bromo-5-(trifluoromethyl)picolinaldehyde |
1227601-42-4 | 95%+ | 1g |
$795 | 2022-06-13 | |
| Alichem | A023022600-1g |
3-Bromo-5-(trifluoromethyl)picolinaldehyde |
1227601-42-4 | 97% | 1g |
$610.57 | 2023-09-03 | |
| eNovation Chemicals LLC | Y0978472-5g |
3-bromo-5-(trifluoromethyl)picolinaldehyde |
1227601-42-4 | 95% | 5g |
$2185 | 2024-08-02 | |
| Ambeed | A644982-1g |
3-Bromo-5-(trifluoromethyl)picolinaldehyde |
1227601-42-4 | 95+% | 1g |
$589.0 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1762699-1g |
3-Bromo-5-(trifluoromethyl)picolinaldehyde |
1227601-42-4 | 98% | 1g |
¥6184.00 | 2024-08-09 | |
| eNovation Chemicals LLC | Y0978472-5g |
3-bromo-5-(trifluoromethyl)picolinaldehyde |
1227601-42-4 | 95% | 5g |
$2185 | 2025-02-22 | |
| eNovation Chemicals LLC | Y0978472-5g |
3-bromo-5-(trifluoromethyl)picolinaldehyde |
1227601-42-4 | 95% | 5g |
$2185 | 2025-02-27 |
3-Bromo-5-(trifluoromethyl)picolinaldehyde Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
1227601-42-4 (3-Bromo-5-(trifluoromethyl)picolinaldehyde) Related Products
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- 1227489-83-9(5-Bromo-3-(trifluoromethyl)picolinaldehyde)
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- 959245-76-2(3-Bromo-5-(trifluoromethyl)picolinic acid)
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- 1805296-89-2(4-Bromo-5-(difluoromethyl)pyridine-2-carboxaldehyde)
- 1805239-46-6(3-Bromo-5-(difluoromethyl)-6-methylpyridine-2-carboxaldehyde)
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